Cas no 7538-99-0 (1H-Imidazole, 2-methyl-, monoacetate)

1H-Imidazole, 2-methyl-, monoacetate structure
7538-99-0 structure
Product name:1H-Imidazole, 2-methyl-, monoacetate
CAS No:7538-99-0
MF:C6H10N2O2
MW:142.155801296234
CID:539637
PubChem ID:66726730

1H-Imidazole, 2-methyl-, monoacetate Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole, 2-methyl-, monoacetate
    • acetic acid,2-methyl-1H-imidazole
    • SCHEMBL566317
    • Acetic acid--2-methyl-1H-imidazole (1/1)
    • 7538-99-0
    • DTXSID60735649
    • Inchi: InChI=1S/C4H6N2.C2H4O2/c1-4-5-2-3-6-4;1-2(3)4/h2-3H,1H3,(H,5,6);1H3,(H,3,4)
    • InChI Key: PYBVIVSKAOAMAV-UHFFFAOYSA-N
    • SMILES: CC1=NC=CN1.CC(=O)O

Computed Properties

  • Exact Mass: 142.0743
  • Monoisotopic Mass: 142.074227566g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 75.8
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 66Ų

Experimental Properties

  • PSA: 65.98

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